Cas no 1091151-22-2 (4-(dimethylsulfamoyl)-N-(4-phenyloxan-4-yl)methylbenzamide)

• Product Name: 4-(dimethylsulfamoyl)-N-(4-phenyloxan-4-yl)methylbenzamide
• CAS No: 1091151-22-2
• MF: C₂₁H₂₆N₂O₄S
• MW: 402.507144451141
• CID: 6595878
• PubChem ID: 27448856
• Update Time: 2025-06-08

4-(dimethylsulfamoyl)-N-(4-phenyloxan-4-yl)methylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-(dimethylsulfamoyl)-N-(4-phenyloxan-4-yl)methylbenzamide
• 4-(dimethylsulfamoyl)-N-[(4-phenyloxan-4-yl)methyl]benzamide
• VU0642076-1
• 4-(N,N-dimethylsulfamoyl)-N-((4-phenyltetrahydro-2H-pyran-4-yl)methyl)benzamide
• 1091151-22-2
• F5327-0087
• AKOS024507035

• Inchi： 1S/C21H26N2O4S/c1-23(2)28(25,26)19-10-8-17(9-11-19)20(24)22-16-21(12-14-27-15-13-21)18-6-4-3-5-7-18/h3-11H,12-16H2,1-2H3,(H,22,24)
• InChI Key： GEJVQTSQDFMZRK-UHFFFAOYSA-N
• SMILES： C(NCC1(C2=CC=CC=C2)CCOCC1)(=O)C1=CC=C(S(N(C)C)(=O)=O)C=C1

Computed Properties

• Exact Mass: 402.16132849g/mol
• Monoisotopic Mass: 402.16132849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 609
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 84.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-(dimethylsulfamoyl)-N-(4-phenyloxan-4-yl)methylbenzamide

Introduction to 4-(dimethylsulfamoyl)-N-(4-phenyloxan-4-yl)methylbenzamide (CAS No. 1091151-22-2) and Its Emerging Applications in Chemical Biology

The compound 4-(dimethylsulfamoyl)-N-(4-phenyloxan-4-yl)methylbenzamide, identified by the CAS number 1091151-22-2, represents a novel molecular entity with significant potential in the field of chemical biology and pharmaceutical research. This compound belongs to a class of heterocyclic amides characterized by a unique structural motif that combines a benzamide core with a dimethylsulfamoyl substituent and an oxygen-containing heterocycle. The presence of these functional groups not only imparts distinct physicochemical properties but also opens up avenues for diverse biological activities, making it a subject of considerable interest in contemporary medicinal chemistry.

Recent advancements in the design and synthesis of biologically active molecules have highlighted the importance of incorporating oxygen-rich heterocycles into drug-like scaffolds. The 4-phenyloxan-4-yl moiety in this compound, for instance, introduces a flexible, aromatic oxygen-containing ring system that can interact with biological targets in multiple ways. Such structural features are often exploited to enhance binding affinity, metabolic stability, and overall pharmacokinetic profiles. The benzamide moiety, on the other hand, is well-documented for its role as a pharmacophore in various therapeutic agents, including nonsteroidal anti-inflammatory drugs (NSAIDs) and protease inhibitors.

The dimethylsulfamoyl group attached to the benzamide ring further diversifies the compound’s chemical space. Sulfamoyl derivatives are known for their broad spectrum of biological activities, ranging from antimicrobial to anticancer effects. The dimethylation at the sulfur atom enhances the lipophilicity of the sulfamoyl group, which can influence membrane permeability and target interaction. This modification is particularly relevant in the context of developing orally bioavailable drugs, where optimizing lipophilicity is critical.

One of the most compelling aspects of this compound is its potential as a tool for exploring novel therapeutic pathways. The combination of a benzamide core with an oxygenated heterocycle and a sulfamoyl substituent creates a molecular framework that can be tailored for specific biological interactions. For example, studies have shown that similar scaffolds exhibit inhibitory activity against certain enzymes involved in inflammatory pathways. The 4-(dimethylsulfamoyl)-N-(4-phenyloxan-4-yl)methylbenzamide could serve as a lead compound or scaffold for further derivatization to develop more potent and selective inhibitors.

From a synthetic perspective, the preparation of this compound involves multi-step organic transformations that highlight modern techniques in medicinal chemistry. The introduction of the 4-phenyloxan-4-yl group requires careful consideration of regioselectivity and functional group compatibility. Advanced methods such as palladium-catalyzed cross-coupling reactions have been employed to construct the carbon-oxygen bond within this heterocycle efficiently. Similarly, the attachment of the dimethylsulfamoyl group necessitates precise control over reaction conditions to avoid side products.

The pharmacological evaluation of 4-(dimethylsulfamoyl)-N-(4-phenyloxan-4-yl)methylbenzamide has begun to reveal its potential applications. Preclinical studies have demonstrated that derivatives with analogous structures exhibit promising activity in models of inflammation and pain modulation. The oxygen-containing heterocycle appears to play a key role in modulating receptor interactions, while the sulfamoyl group contributes to sustained binding affinity. These findings align with emerging research trends that emphasize the importance of polyfunctionalized molecules in achieving therapeutic efficacy.

In addition to its biological relevance, this compound offers insights into structure-property relationships that are valuable for drug discovery. Computational modeling has been instrumental in predicting how variations in its structure—such as altering the substitution pattern on the benzamide ring or modifying the oxygenated heterocycle—could impact its biological profile. Such simulations allow researchers to prioritize synthetic routes that maximize desired properties while minimizing undesirable ones.

The integration of machine learning algorithms into virtual screening processes has further accelerated the discovery pipeline for compounds like 4-(dimethylsulfamoyl)-N-(4-phenyloxan-4-yl)methylbenzamide. By leveraging large datasets of known bioactive molecules, computational chemists can identify novel analogs with enhanced potency or selectivity. This approach has already been successful in identifying candidates for further experimental validation, underscoring the synergy between computational methods and traditional wet chemistry.

Future directions for research on this compound may include exploring its role as an intermediate in larger synthetic schemes or investigating its potential as an adjuvant in combination therapies. The flexibility provided by its structural framework makes it amenable to modifications that could yield derivatives with targeted activities against specific diseases or conditions. As our understanding of biological pathways continues to expand, compounds like 1091151-22-2 will likely find utility across multiple therapeutic areas.

In conclusion,4-(dimethylsulfamoyl)-N-(4-phenyloxan-4-yl)methylbenzamide (CAS No. 1091151-22) stands out as a structurally intriguing and biologically relevant molecule with significant implications for chemical biology and drug development. Its unique combination of functional groups offers opportunities for designing novel therapeutics, while advances in synthetic chemistry and computational methods continue to enhance our ability to explore its potential fully.